Cas no 900704-59-8 ((4-Butoxy-3-ethoxyphenyl)methanamine)

• Product Name: (4-Butoxy-3-ethoxyphenyl)methanamine
• CAS No: 900704-59-8
• MF: C₁₃H₂₁NO₂
• MW: 223.31134390831
• CID: 6782968
• PubChem ID: 7139486
• Update Time: 2025-06-14

(4-Butoxy-3-ethoxyphenyl)methanamine Chemical and Physical Properties

Names and Identifiers

• MFCD07754800
• AKOS002671987
• MCULE-8096600679
• (4-butoxy-3-ethoxyphenyl)methanamine
• NS-02748
• 900704-59-8
• 1-(4-BUTOXY-3-ETHOXYPHENYL)METHANAMINE
• CHEMBL5000501
• (4-Butoxy-3-ethoxyphenyl)methanamine, AldrichCPR
• (4-Butoxy-3-ethoxyphenyl)methanamine

• Inchi： 1S/C13H21NO2/c1-3-5-8-16-12-7-6-11(10-14)9-13(12)15-4-2/h6-7,9H,3-5,8,10,14H2,1-2H3
• InChI Key： LNAIFGVWVZBOMG-UHFFFAOYSA-N
• SMILES： O(C1C=CC(CN)=CC=1OCC)CCCC

Computed Properties

• Exact Mass: 223.157228913g/mol
• Monoisotopic Mass: 223.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 44.5Ų

Additional information on (4-Butoxy-3-ethoxyphenyl)methanamine

Recent Advances in the Study of (4-Butoxy-3-ethoxyphenyl)methanamine (CAS: 900704-59-8) and Its Applications in Chemical Biology and Medicine

In recent years, (4-Butoxy-3-ethoxyphenyl)methanamine (CAS: 900704-59-8) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound, characterized by its aromatic ring substituted with butoxy and ethoxy groups, has been the subject of numerous studies aimed at elucidating its pharmacological activities and synthetic pathways. The latest research highlights its role as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of central nervous system (CNS) targeting agents and anti-inflammatory drugs.

Recent studies have focused on the optimization of synthetic routes for (4-Butoxy-3-ethoxyphenyl)methanamine to improve yield and purity. A 2023 publication in the Journal of Medicinal Chemistry demonstrated a novel catalytic method using palladium-based catalysts, which significantly reduced reaction times and byproduct formation. This advancement is critical for scaling up production while maintaining the compound's high purity, a prerequisite for pharmaceutical applications. Additionally, computational studies have provided insights into the compound's molecular interactions, suggesting its potential as a ligand for G-protein coupled receptors (GPCRs), which are prominent targets in drug discovery.

Pharmacological evaluations of (4-Butoxy-3-ethoxyphenyl)methanamine derivatives have revealed promising results in preclinical models. For instance, a derivative incorporating a sulfonamide moiety exhibited potent anti-inflammatory activity in murine models of rheumatoid arthritis, as reported in a 2022 study published in Bioorganic & Medicinal Chemistry Letters. The compound's ability to modulate cytokine production and inhibit NF-κB signaling pathways underscores its potential as a lead candidate for inflammatory diseases. Furthermore, its structural flexibility allows for further derivatization, enabling researchers to fine-tune its pharmacokinetic properties.

In the context of CNS disorders, (4-Butoxy-3-ethoxyphenyl)methanamine has shown affinity for serotonin and dopamine receptors, making it a candidate for the treatment of depression and Parkinson's disease. A recent study in ACS Chemical Neuroscience (2023) utilized molecular docking and in vitro assays to demonstrate its selective binding to 5-HT1A receptors, which are implicated in mood regulation. These findings open new avenues for the development of next-generation antidepressants with improved efficacy and reduced side effects.

Despite these advancements, challenges remain in the clinical translation of (4-Butoxy-3-ethoxyphenyl)methanamine-based therapeutics. Issues such as metabolic stability, bioavailability, and potential off-target effects need to be addressed through further structure-activity relationship (SAR) studies. Collaborative efforts between academic institutions and pharmaceutical companies are essential to accelerate the development of this compound into viable drug candidates. The integration of advanced techniques like cryo-EM and AI-driven drug design could further enhance our understanding of its mechanisms of action.

In conclusion, (4-Butoxy-3-ethoxyphenyl)methanamine (CAS: 900704-59-8) represents a versatile scaffold with significant potential in chemical biology and medicine. Ongoing research continues to uncover its multifaceted applications, from anti-inflammatory agents to CNS therapeutics. As synthetic methodologies and pharmacological evaluations advance, this compound is poised to play a pivotal role in the discovery of novel drugs addressing unmet medical needs. Future studies should prioritize translational research to bridge the gap between benchside discoveries and clinical applications.